3-Pentafluorosulfanyl-5-bromo-benzoic acid methyl ester

• IUPAC Name: methyl 3-bromo-5-(pentafluoro-λ6-sulfanyl)benzoate
• InChI: InChI=1S/C8H6BrF5O2S/c1-16-8(15)5-2-6(9)4-7(3-5)17(10,11,12,13)14/h2-4H,1H3
• InChI Key: UJJWWMYCMCGQBE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)Br)S(F)(F)(F)(F)F
• Molecular Formula: C8H6BrF5O2S
• DSSTOX Substance ID: DTXSID101178893
• Molecular Weight: 341.09 g/mol
• CAS RN: 1211541-62-6

Description

“3-Pentafluorosulfanyl-5-bromo-benzoic acid methyl ester” is a chemical compound. It is a derivative of benzoic acid, which is a common building block in organic synthesis. The pentafluorosulfanyl group (–SF5) is a unique substituent that has been gaining interest due to its unique physicochemical profile.

Synthesis Analysis

The synthesis of compounds with the –SF5 group has been achieved using commercially available synthons substituted with this group. The –SF5 group has been incorporated onto model amino acids, and the influence of the –SF5 group on a variety of common synthetic transformations utilized in fields of bioconjugation and drug development has been investigated. These transformations include amide coupling, reductive amination, diazo-coupling, and CuAAC “click” reactions.

Chemical Reactions Analysis

The –SF5 group has been found to influence a variety of common synthetic transformations. These transformations include traditional and vicarious nucleophilic aromatic substitution, azo-coupling, dediazoniation, click chemistry, Sonogashira and Negishi coupling, and Diels–Alder additions.

Future Directions

The –SF5 group has been gaining interest due to its unique physicochemical profile and its potential applications in various fields, particularly medicinal chemistry. It has been used as a –CF3 alternative, affording numerous –SF5 drug analogues with improved biological activities. Furthermore, the –SF5 group, when incorporated on para- and meta-substituted nitroarenes, is capable of undergoing [18F]\[19F] radioisotopic exchange, suggesting its potential as a stable [18F]F radiosynthon for application in Positron Emission Tomography.

Synthesis routes and methods

Procedure details

5.0 g (15.3 mmol) of the compound of Example 15A were dissolved in 150 ml of methanol and 2.2 ml (30.6 mmol) of thionyl chloride were added dropwise at RT. The reaction mixture was then heated under reflux for 4 h. After cooling to RT, the major part of the solvent except for a residual volume of about 50 ml was removed on a rotary evaporator. The residue was diluted with ethyl acetate and washed successively with water, saturated sodium bicarbonate solution and saturated sodium chloride solution. After drying over magnesium sulphate, the mixture was filtered and concentrated. The crude product obtained in this manner was purified by filtration with suction over about 50 g of silica gel with dichloromethane as mobile phase. Re-concentration gave 5.06 g (97% of theory) of the title compound.